Cas no 93187-18-9 (3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide)

• Product Name: 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide
• CAS No: 93187-18-9
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• MDL: MFCD00170615
• CID: 999487
• PubChem ID: 588711
• Update Time: 2025-10-29

3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-N-[2-(1H-INDOL-3-YL)ETHYL]PROPANAMIDE
• N-(2-(1H-Indol-3-yl)ethyl)-3-chloropropanamide
• AB00086159-01
• UPCMLD0ENAT5908282:001
• N-(2-(1h-indol-3-yl) ethyl)-3-chloropropanamide
• 3-Chloro-N-[2-(1H-indol-3-yl)ethyl]propanamide #
• OPKXWASJTNADKA-UHFFFAOYSA-N
• N-.beta.-Chloropropionyltryptamine
• DTXSID60343283
• MS-6505
• EN300-25833
• 3-Chloro-N-(2-indol-3-ylethyl)propanamide
• 93187-18-9
• Z57396155
• AKOS000558353
• MFCD00170615
• STK844182
• 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide

• MDL： MFCD00170615
• Inchi： 1S/C13H15ClN2O/c14-7-5-13(17)15-8-6-10-9-16-12-4-2-1-3-11(10)12/h1-4,9,16H,5-8H2,(H,15,17)
• InChI Key： OPKXWASJTNADKA-UHFFFAOYSA-N
• SMILES： ClCCC(NCCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 250.0872908g/mol
• Monoisotopic Mass: 250.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.9Ų

3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide

Introduction to 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide (CAS No. 93187-18-9)

3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide, identified by its Chemical Abstracts Service number CAS No. 93187-18-9, is a significant compound in the field of pharmaceutical chemistry. This amide derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a chloro-substituted propanamide backbone linked to an indole moiety, which is a well-known pharmacophore in medicinal chemistry.

The indole ring, a core structural unit in numerous bioactive molecules, contributes to the compound's biological relevance. Specifically, the presence of the 1H-indol-3-yl group enhances its interaction with biological targets, making it a promising candidate for further investigation. The chloro-substituent on the propanamide part may influence the compound's electronic properties and reactivity, which are crucial factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds more accurately. Studies have shown that the indole derivative can interact with various enzymes and receptors, suggesting potential therapeutic applications. For instance, modifications to the indole ring have been explored to enhance binding affinity and reduce off-target effects.

The synthesis of 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide involves multi-step organic reactions, including chlorination and amide bond formation. The synthesis pathway must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these processes.

One of the most intriguing aspects of this compound is its potential role in modulating neurological pathways. The indole scaffold is commonly found in neurotransmitter analogs and psychoactive substances, indicating that 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide may exhibit similar effects. Preliminary studies have suggested that derivatives of this compound could interact with serotonin receptors, which are implicated in mood regulation and cognitive functions.

In addition to its neurological potential, this amide derivative has shown promise in anti-inflammatory and analgesic applications. The chloro-substituent may enhance the compound's ability to inhibit inflammatory cytokines and enzymes, making it a candidate for treating chronic inflammatory conditions. Furthermore, the indole moiety's ability to modulate pain signaling pathways suggests that it could be developed into a novel analgesic agent.

The pharmacokinetic profile of 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been utilized to study these processes in detail.

Recent clinical trials have explored the use of indole derivatives in treating various diseases, including cancer and neurodegenerative disorders. While 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide has not yet been tested in humans, preclinical studies suggest that it may exhibit similar benefits. These studies often involve cell culture assays and animal models to evaluate the compound's efficacy and safety.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide exemplify this collaborative approach. By combining synthetic expertise with biological insights, researchers can identify promising candidates for further development.

In conclusion, 3-Chloro-N-2-(1H-indol-3-yl)ethylpropanamide (CAS No. 93187-18-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for studying biological pathways and developing new therapeutics. As research continues to uncover its properties and applications, this amide derivative is likely to play an increasingly important role in drug discovery and development.